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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Methoxycarbonylamino)phenylboronic acid is a versatile reagent frequently employed in

organic synthesis, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling.

Its utility in the construction of complex molecular architectures, which are often scaffolds for

pharmacologically active compounds, makes it a valuable tool in drug discovery and

development.[1] This guide provides a comprehensive overview of the safety, handling, and

material safety data sheet (MSDS) information for 4-(Methoxycarbonylamino)phenylboronic
acid, ensuring its responsible and safe use in the laboratory.

Section 1: Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of a substance is

fundamental to its safe handling.
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Property Value Reference

Chemical Formula C8H9BO4 [2][3]

Molecular Weight 179.97 g/mol [2][3]

Appearance
White to light yellow crystal

powder

Melting Point 197-200 °C [1]

Solubility Soluble in methanol

CAS Number 99768-12-4 [2][3]

Section 2: Hazard Identification and GHS
Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-(Methoxycarbonylamino)phenylboronic acid is classified with the following

hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2]

Skin Irritation (Category 2): Causes skin irritation.[2][4][5]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[2][4][5]

Specific target organ toxicity — single exposure (Category 3), Respiratory system: May

cause respiratory irritation.[2][4]

Signal Word: Warning[2][4]

Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2][4][5]
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H319: Causes serious eye irritation.[2][4][5]

H335: May cause respiratory irritation.[2][4]

It is important to note that some sources also indicate potential for harm if in contact with skin

or if inhaled.[2]

Section 3: Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is paramount to minimize exposure and

ensure the integrity of the compound.

Engineering Controls
Fume Hood: All handling of 4-(Methoxycarbonylamino)phenylboronic acid powder should

be conducted in a certified chemical fume hood to minimize inhalation of dust particles.[6]

Ensure the fume hood has proper airflow before commencing work.[6]

Ventilation: Use only in well-ventilated areas.[4][7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure.

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[8][9]

Hand Protection: Wear nitrile or other chemically resistant gloves.[4][10] Always inspect

gloves before use and use proper glove removal technique to avoid skin contact.[4]

Skin Protection: A laboratory coat should be worn to protect against skin contact.[6] For

larger quantities or when there is a risk of splashing, additional protective clothing may be

necessary.

Respiratory Protection: If dust is generated and engineering controls are insufficient, a

NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[7]

Handling Procedures
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Organoboronic acids are known to be susceptible to decomposition, particularly through

protodeboronation, which can be initiated by exposure to air and moisture.[11]

Minimize Exposure: Weigh the required amount of the compound quickly and reseal the

container tightly immediately after use to minimize exposure to air and moisture.[6][11]

Avoid Dust Formation: Handle the powder carefully to avoid creating dust.[4][7]

Hygiene Practices: Wash hands thoroughly after handling, and before breaks and at the end

of the workday.[4][8] Do not eat, drink, or smoke in the laboratory.[12]

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][7][9]

Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong

bases.[7][13]

Section 4: Experimental Workflow: A Step-by-Step
Guide
This section outlines a typical workflow for using 4-(Methoxycarbonylamino)phenylboronic
acid in a laboratory setting, emphasizing the integration of safety protocols at each step.
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Incident Occurs

Personnel Exposure?

Yes

Chemical Spill?

No

Eye Contact

Yes

Skin Contact

No

Small Spill

Yes

Large Spill

No

Rinse eyes for 15 min

Inhalation

No

Wash skin with soap & water

Ingestion

No

Move to fresh air

Rinse mouth, do not induce vomiting

Seek Medical Attention

Contain and clean up spill
wearing appropriate PPE

Evacuate area and
contact emergency services

Dispose of waste properly

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1586599?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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